1-[(4-chlorophenyl)-oxomethyl]-5-hydroxy-5-phenyl-4H-pyrazole-3-carboxylic acid methyl ester

• Molecular Formula: C18H15ClN2O4
• Molecular Weight: 358.8 g/mol
• IUPAC Name: methyl 1-(4-chlorobenzoyl)-5-hydroxy-5-phenyl-4H-pyrazole-3-carboxylate
• InChI: InChI=1S/C18H15ClN2O4/c1-25-17(23)15-11-18(24,13-5-3-2-4-6-13)21(20-15)16(22)12-7-9-14(19)10-8-12/h2-10,24H,11H2,1H3
• InChI Key: CNQJGOUWPQEPPO-UHFFFAOYSA-N
• SMILES: COC(=O)C1=NN(C(C1)(C2=CC=CC=C2)O)C(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-chlorophenyl)-oxomethyl]-5-hydroxy-5-phenyl-4H-pyrazole-3-carboxylic acid methyl ester is a ring assembly and a member of pyrazoles.

Scientific Research Applications

Chemical Synthesis and Biological Activity

In the realm of chemical synthesis, 1-[(4-chlorophenyl)-oxomethyl]-5-hydroxy-5-phenyl-4H-pyrazole-3-carboxylic acid methyl ester is involved in the creation of various novel compounds. A study by Kletskov et al. (2018) reports the synthesis of methyl 5-hydroxy-4-oxo-4H-pyran-2-carboxylate, a compound with potential biological activities, particularly in synergistic effect with antitumor drugs like Temozolomid in chemotherapy for brain tumors (Kletskov et al., 2018).

Crystal Structure and Identification

Another important application is in the field of crystallography and molecular identification. Kumarasinghe et al. (2009) conducted a study on 3-[5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and its corresponding methyl ester. They highlighted the challenges in identifying regioisomers and emphasized the utility of X-ray analysis for unambiguous structure determination (Kumarasinghe et al., 2009).

Insecticidal Activity

The compound has been examined for its insecticidal properties. Hasan et al. (1996) synthesized derivatives of this compound and tested their insecticidal activity against pests like American cockroaches and house flies. This research opens avenues for developing new insecticides (Hasan et al., 1996).

Computational and Theoretical Studies

Computational chemistry also finds applications for this compound. Shen et al. (2012) conducted a computational study on pyrazole derivatives of this compound, providing insights into molecular structure, thermodynamic properties, and tautomeric forms. Such studies are crucial for predicting chemical behavior and designing new compounds (Shen et al., 2012).